N-hydroxypyrrolidine-2-carboxamide hydrochloride
Overview
Description
N-hydroxypyrrolidine-2-carboxamide hydrochloride is a chemical compound with the molecular formula C5H11ClN2O2 . It is used in diverse scientific research areas due to its unique properties that enable the synthesis of novel molecules and catalysts, making it a valuable tool for drug discovery, organic chemistry, and material science.
Molecular Structure Analysis
The molecular structure of N-hydroxypyrrolidine-2-carboxamide hydrochloride is characterized by a five-membered pyrrolidine ring. This saturated scaffold is of great interest due to its ability to efficiently explore the pharmacophore space due to sp3-hybridization, its contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring .Chemical Reactions Analysis
While specific chemical reactions involving N-hydroxypyrrolidine-2-carboxamide hydrochloride are not available, pyrrolidine compounds are known for their versatility in chemical reactions. They can be functionalized or modified to generate a wide range of bioactive molecules .Scientific Research Applications
Organocatalytic Synthesis
“N-hydroxypyrrolidine-2-carboxamide hydrochloride” plays a significant role in the organocatalytic synthesis of pyrroles . Organocatalysis has emerged as one of the most important tools for the synthesis of diverse structural scaffolds, and the construction of the pyrrole ring has gained much attention due to its remarkable biological activities .
Pharmaceutical Applications
This compound is widely used in pharmaceutical applications due to its remarkable biological activities . The pyrrole ring, which can be synthesized using “N-hydroxypyrrolidine-2-carboxamide hydrochloride”, is a part of many bioactive compounds used for the treatment of human diseases .
Synthesis of Natural Products
“N-hydroxypyrrolidine-2-carboxamide hydrochloride” is used as a synthetic intermediate in the synthesis of many natural products . The pyrrole ring, which is a part of this compound, is a common structural motif in many natural products .
Material Science Applications
The pyrrole ring, which can be synthesized using “N-hydroxypyrrolidine-2-carboxamide hydrochloride”, finds application in material science . This is due to the unique properties of the pyrrole ring, which make it a valuable tool in this field .
Drug Discovery
“N-hydroxypyrrolidine-2-carboxamide hydrochloride” is a versatile chemical compound that finds application in drug discovery. Its unique properties enable the synthesis of novel molecules and catalysts, making it a valuable tool in this field.
Green Chemistry
The application of “N-hydroxypyrrolidine-2-carboxamide hydrochloride” in the synthesis of pyrroles supports the new era of green chemistry . The use of this compound allows synthetic efficiency to be increased, contributing to the development of more sustainable chemical processes .
Safety And Hazards
N-hydroxypyrrolidine-2-carboxamide hydrochloride should be handled with care. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, not getting it in eyes, on skin, or on clothing, and not eating, drinking, or smoking when using this product. It should be used only outdoors or in a well-ventilated area .
properties
IUPAC Name |
N-hydroxypyrrolidine-2-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2O2.ClH/c8-5(7-9)4-2-1-3-6-4;/h4,6,9H,1-3H2,(H,7,8);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REFDJZFEMJGIPT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)C(=O)NO.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-hydroxypyrrolidine-2-carboxamide hydrochloride | |
CAS RN |
1803560-74-8 |
Source
|
| Record name | 2-Pyrrolidinecarboxamide, N-hydroxy-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1803560-74-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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